Cas no 108711-80-4 (Uridine,2'-deoxy-5-(2,2-difluoroethenyl)- (9CI))

• Product Name: Uridine,2'-deoxy-5-(2,2-difluoroethenyl)- (9CI)
• CAS No: 108711-80-4
• MF: C₁₁H₁₂F₂N₂O₅
• MW: 290.220190048218
• CID: 197259
• PubChem ID: 130583
• Update Time: 2025-04-19

Uridine,2'-deoxy-5-(2,2-difluoroethenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5-(2,2-difluoroethenyl)- (9CI)
• 5-(2,2-difluorovinyl)-2'-deoxyuridine
• 2'-deoxy-5-(2,2-difluoroethenyl)uridine
• 2'-Deoxy-5-(2,2-difluorovinyl)uridine
• 5-Dfv-DU
• Uridine, 2'-deoxy-5-(2,2-difluoroethenyl)-
• 5-(2,2-difluoroethenyl)-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 5-(2,2-difluorovinyl)-2/'-deoxyuridine
• DTXSID20910839
• 1-(2-Deoxypentofuranosyl)-5-(2,2-difluoroethenyl)-4-hydroxypyrimidin-2(1H)-one
• 108711-80-4
• WPKXOOONSKTUSR-LKEWCRSYSA-N
• CHEMBL2115346

• Inchi： 1S/C11H12F2N2O5/c12-8(13)1-5-3-15(11(19)14-10(5)18)9-2-6(17)7(4-16)20-9/h1,3,6-7,9,16-17H,2,4H2,(H,14,18,19)/t6-,7+,9+/m0/s1
• InChI Key： WPKXOOONSKTUSR-LKEWCRSYSA-N
• SMILES： F/C(=C/C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O)/F

Computed Properties

• Exact Mass: 290.07142781g/mol
• Monoisotopic Mass: 290.07142781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 99.1Ų